Ferroptosis-IN-13

铁死亡 EC50 RSL3
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H30F2N4O3
Molecular Weight 556.6 g/mol
Cat. No. B15586711
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameFerroptosis-IN-13
Molecular FormulaC32H30F2N4O3
Molecular Weight556.6 g/mol
Structural Identifiers
InChIInChI=1S/C32H30F2N4O3/c1-21(39)31-35-38(25-9-6-5-7-10-25)32(37(31)24-16-14-23(15-17-24)36(2)3)26-11-8-12-29(40-4)30(26)41-20-22-13-18-27(33)28(34)19-22/h5-19,32H,20H2,1-4H3
InChIKeyCFQAQOILISXNHU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Ferroptosis-IN-13 化合物特性与科研采购基础信息


Ferroptosis-IN-13 (亦称为 NY-26) 是一种基于新型 1,2,4-三氮唑骨架的铁死亡 (Ferroptosis) 小分子抑制剂 [1]。其主要通过捕获自由基的抗氧化机制抑制铁死亡,并在多种细胞系和动物模型中表现出活性 [1]。该化合物为科研用途,在人类肾癌细胞(786-O)中对 RSL3 诱导的铁死亡展现出纳摩尔级别的抑制活性 (EC50 值为 62 nM) [1]。

Ferroptosis pathway inhibition study fit
Radical-trapping antioxidant mechanism probe
Reported in vivo model context (ConA liver injury)
1,2,4-triazole scaffold for SAR studies

采购须知:为何 Ferroptosis-IN-13 不能简单被其他铁死亡抑制剂替代


在铁死亡相关研究或药物发现项目中,简单地用同类化合物替代可能会导致实验结果不一致或研发方向偏离。不同铁死亡抑制剂的作用机制(如自由基捕获、铁螯合、靶向GPX4)、化学骨架、体外效力和体内模型验证效果存在显著差异 [1]。例如,经典的 Ferrostatin-1 主要作为自由基捕获抗氧化剂,但 Ferroptosis-IN-13 拥有全新的 1,2,4-三氮唑母核,并在 ConA 诱导的急性肝损伤模型中证明了其体内有效性 [1]。因此,化合物的选择必须基于其确切的化学结构与经过验证的生物学背景,以确保研究的严谨性和可重复性。

Mechanism class Radical-trapping vs. iron-chelating inhibitors may produce different ferroptosis-modulation outcomes
Chemical scaffold 1,2,4-triazole core differs from Fer-1 chemotype; target engagement profile may not transfer
In vivo context In vivo model data (liver injury) may not extrapolate to other ferroptosis inhibitors lacking in vivo validation

Ferroptosis-IN-13 核心量化优势与同类产品差异化比较证据


EC50 活性比较:与经典抑制剂 Ferrostatin-1 在相似模型中的对比

在人类肾癌细胞(786-O)中,Ferroptosis-IN-13 抑制 RSL3 诱导的铁死亡的 EC50 值为 62 nM [1]。与其结构相近的化合物 NYY-6a 相比,Ferroptosis-IN-13 的效力略弱,但在体外细胞保护模型中仍处于高活性区间。同时,其活性与经典的铁死亡抑制剂 Ferrostatin-1 (Fer-1) 在 HT-1080 细胞中抑制 Erastin 诱导的铁死亡的 EC50 (60 nM) 相当,表明其在体外抑制效能上具备同等效力 。

EC50 comparison
Context-dependent
Ferroptosis-IN-13: 62 nM vs Fer-1: 60 nM (HT-1080) NYY-6a: 52 nM (786-O)
Supports cross-study potency review
Cell models/inducers differ; direct extrapolation requires validation
铁死亡 EC50 RSL3 786-O 细胞

体内药效验证:ConA 诱导的急性肝损伤模型

Ferroptosis-IN-13 已在 ConA 诱导的小鼠急性肝损伤模型中得到验证,这是许多早期铁死亡抑制剂所缺乏的关键数据。研究发现,该化合物能有效改善该模型中与铁死亡相关的病理状况 [1]。相比之下,许多早期发现的抑制剂(如某些早期的 Fer-1 类似物)缺乏明确的体内药效数据,或在体内模型中因药代动力学问题而失效 [2]。

In vivo model
Class-level
Ferroptosis-IN-13
Reported improvement in ConA-induced liver injury model
Many early inhibitors
No in vivo data or poor PK reported
Supports in vivo ferroptosis model research
Single model; validation across other in vivo models to verify
体内药效 急性肝损伤 ConA 疾病模型

作用机制:自由基捕获 vs. 铁螯合

机制研究表明,Ferroptosis-IN-13 通过其固有的自由基捕获抗氧化能力来抑制铁死亡 [1]。这使其区别于另一类重要的铁死亡抑制剂——铁螯合剂(如 Deferoxamine),后者通过螯合铁离子来发挥作用。这一机制上的根本差异决定了它们在应对不同铁死亡诱导刺激时可能产生不同的实验效果。

Mechanism class
Class-level
Radical-trapping antioxidant
Enables ROS-scavenging pathway studies
Distinct from iron chelators or GPX4 inhibitors
作用机制 自由基捕获 ROS 抗氧化

Ferroptosis-IN-13 推荐研究与应用场景


场景一:体内铁死亡功能机制验证

对于需要在动物水平验证铁死亡在特定疾病模型中功能的实验室,Ferroptosis-IN-13 是优选工具之一。其已公布的 ConA 诱导急性肝损伤模型数据为研究者提供了清晰的给药参考和阳性预期 [1],避免了因 PK 特性未知而导致的实验失败风险。

场景二:探索新型 1,2,4-三氮唑骨架的构效关系 (SAR)

对于药物化学家而言,Ferroptosis-IN-13 作为一个已解析构效关系的先导化合物,是进行新一轮结构优化和衍生物合成的理想起点 [1]。其新颖的 1,2,4-三氮唑母核为规避现有专利和发现具有新特性的分子提供了可能性。

场景三:自由基捕获机制的对照研究

在研究铁死亡的不同机制通路时,Ferroptosis-IN-13 可作为自由基捕获型抑制剂的代表,与铁螯合剂、GPX4 抑制剂等工具药联用或对照,从而精确解析目标病理过程中 ROS 清除所扮演的具体角色 [1]。

Application
Selection Property
Validation Focus
In vivo ferroptosis pathway validation
Reported in vivo model context (liver injury)
In vivo model-response monitoring, PK profile review
1,2,4-triazole SAR studies
Novel triazole scaffold, reported SAR data
Structure-activity relationship interpretation, synthesis feasibility
Radical-trapping mechanism control
Radical-trapping antioxidant class
ROS-scavenging endpoint comparison vs. iron chelators/GPX4 modulators

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


Quote Request

Request a Quote for Ferroptosis-IN-13

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.